3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium

• Molecular Formula: C8H9BrNO2+
• Molecular Weight: 231.07 g/mol
• IUPAC Name: methyl 5-bromo-1-methylpyridin-1-ium-3-carboxylate
• InChI: InChI=1S/C8H9BrNO2/c1-10-4-6(8(11)12-2)3-7(9)5-10/h3-5H,1-2H3/q+1
• InChI Key: FPVYJIRSSKHKLK-UHFFFAOYSA-N
• SMILES: C[N+]1=CC(=CC(=C1)Br)C(=O)OC

Description

3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium is a chemical compound that is commonly used in scientific research. It is a pyridinium derivative that is known for its ability to react with nucleophiles, making it a useful reagent in organic synthesis. In

Mechanism of Action

The mechanism of action of 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium involves its ability to react with nucleophiles. This reaction typically occurs at the 5-position of the pyridine ring. The resulting product is a pyridinium salt which can undergo further reactions. The reactivity of 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium makes it a useful reagent in organic synthesis.
Biochemical and Physiological Effects
There is limited information on the biochemical and physiological effects of 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium. However, it has been reported to have low toxicity and is not known to have any significant adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium in lab experiments include its reactivity and versatility as a reagent in organic synthesis. It is also relatively easy to synthesize and purify. However, the limitations of using 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium include its limited solubility in water and its potential for air and moisture sensitivity.

Future Directions

There are several future directions for research involving 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium. One area of research could involve its use in the development of new drugs and pharmaceuticals. Another area of research could involve its use in the development of new materials such as liquid crystals and polymers. Additionally, further research could be done to explore the potential biochemical and physiological effects of 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium.

Synthesis Methods

The synthesis method of 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium involves the reaction between 3-bromo-5-(methoxycarbonyl)pyridine and methyl triflate. This reaction is typically carried out in anhydrous conditions using a suitable solvent such as acetonitrile or dichloromethane. The reaction is catalyzed by a base such as potassium carbonate or sodium hydride. The resulting product is then purified by column chromatography to obtain pure 3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium.

Scientific Research Applications

3-Bromo-5-(methoxycarbonyl)-1-methylpyridinium has a wide range of scientific research applications. It is commonly used as a reagent in organic synthesis, specifically in the synthesis of heterocyclic compounds. It has also been used in the development of new drugs and pharmaceuticals. Additionally, it has been used in the development of new materials such as liquid crystals and polymers.